Cas no 55037-96-2 (1-(methylsulfonyl)-4-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ylmethyl)piperazine)

• Product Name: 1-(methylsulfonyl)-4-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ylmethyl)piperazine
• CAS No: 55037-96-2
• MF: C₁₇H₂₆N₂O₂S
• MW: 322.465543270111
• CID: 1591743
• PubChem ID: 3043110
• Update Time: 2025-04-21

1-(methylsulfonyl)-4-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ylmethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(methylsulfonyl)-4-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-ylmethyl)piperazine
• 1-methylsulfonyl-4-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-3-ylmethyl)piperazine
• Piperazine, 1-(methylsulfonyl)-4-((6,7,8,9-tetrahydro-5H-benzocyclohepten-2-yl)methyl)-
• BRN 0548524
• 1-(Methylsulfonyl)-4-((6,7,8,9-tetrahydro-5H-benzocycloheptene-2-yl)methyl)piperazine
• 2-(4-Methanesulfonylpiperazinomethyl)-6,7,8,9-tetrahydro-5H-benzocycloheptene
• 55037-96-2
• 5-23-03-00152 (Beilstein Handbook Reference)
• DTXSID70203581

• Inchi： 1S/C17H26N2O2S/c1-22(20,21)19-11-9-18(10-12-19)14-15-7-8-16-5-3-2-4-6-17(16)13-15/h7-8,13H,2-6,9-12,14H2,1H3
• InChI Key： SRSZRSAICCNXJU-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(CC2C=CC3CCCCCC=3C=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 322.17168
• Monoisotopic Mass: 322.171499
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49
• XLogP3: 2.7

Experimental Properties

• Density: 1.21
• Boiling Point: 464.7°C at 760 mmHg
• Flash Point: 234.8°C
• Refractive Index: 1.597
• PSA: 40.62